Cas no 1311316-82-1 (ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate
• CAS No: 1311316-82-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 4587748
• Update Time: 2025-08-05

ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 5-(methylamino)-, ethyl ester
• Ethyl 5-(methylamino)thiazole-4-carboxylate

• Inchi： 1S/C7H10N2O2S/c1-3-11-7(10)5-6(8-2)12-4-9-5/h4,8H,3H2,1-2H3
• InChI Key： GFPQIPQFZKUSOB-UHFFFAOYSA-N
• SMILES： S1C(NC)=C(C(OCC)=O)N=C1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 92-94 °C
• Boiling Point: 299.1±20.0 °C at 760 mmHg
• Flash Point: 155.6±25.1 °C

ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate

Ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate (CAS No: 1311316-82-1)

Ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate is a versatile organic compound with the CAS registry number 1311316-82-1. This compound belongs to the class of thiazole derivatives, which have gained significant attention in various fields due to their unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a thiazole ring system substituted with a methylamino group at position 5 and an ethyl ester group at position 4, making it a valuable intermediate in organic synthesis.

The thiazole ring is a heterocyclic structure containing sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. The presence of the methylamino group introduces additional functionalities, enhancing the compound's ability to participate in various chemical reactions. Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules, particularly in the development of new drug candidates.

One of the most promising applications of ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate lies in its role as an intermediate in the synthesis of antimicrobial agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against a wide range of bacterial and fungal pathogens. For instance, a study published in *Journal of Medicinal Chemistry* revealed that certain analogs derived from this compound showed remarkable efficacy against multidrug-resistant strains of *Staphylococcus aureus*, making them potential candidates for next-generation antibiotics.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in agricultural chemistry. Its ability to inhibit plant pathogens has led to investigations into its use as a fungicide or bactericide for crop protection. A recent study conducted by scientists at the University of California demonstrated that when applied to crops, derivatives of this compound significantly reduced the incidence of fungal infections without adverse effects on plant growth.

The synthesis of ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate has been optimized through various methodologies to enhance yield and purity. Traditional approaches involve multi-step reactions starting from thioamide precursors, but recent advancements have introduced more efficient routes utilizing microwave-assisted synthesis and catalytic systems. These innovations not only improve the scalability of production but also reduce environmental impact by minimizing waste generation.

From a structural perspective, the carboxylic acid ester group at position 4 plays a crucial role in determining the compound's solubility and bioavailability. This feature makes it particularly suitable for applications where controlled release or targeted delivery is required. For example, researchers have explored its use as a carrier molecule in drug delivery systems, where it can be conjugated with therapeutic agents to enhance their effectiveness.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties and reactivity patterns of ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate. Advanced molecular modeling techniques have enabled scientists to predict its interactions with biological targets at an atomic level, facilitating the design of more effective drug candidates. These insights are expected to accelerate the development of novel therapies targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, ethyl 5-(methylamino)-1,3-thiazole-4-carboxylate (CAS No: 1311316-82-1) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.